![molecular formula C18H18N4O4 B4078843 4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone](/img/structure/B4078843.png)
4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone
Overview
Description
4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone, also known as HPPH, is a photosensitizer that has been extensively studied for its potential use in photodynamic therapy (PDT) for cancer treatment. HPPH is a promising candidate due to its high singlet oxygen quantum yield and its ability to selectively accumulate in tumor tissues.
Mechanism of Action
The mechanism of action of 4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone involves its ability to absorb light energy and transfer it to molecular oxygen, resulting in the production of singlet oxygen. Singlet oxygen is highly reactive and can cause damage to cellular components, ultimately leading to cell death.
Biochemical and Physiological Effects:
4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone has been shown to selectively accumulate in tumor tissues, making it an attractive option for PDT. In addition, 4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone has been shown to have a high singlet oxygen quantum yield, making it an efficient photosensitizer.
Advantages and Limitations for Lab Experiments
One advantage of 4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone is its ability to selectively accumulate in tumor tissues, making it an attractive option for PDT. However, one limitation is that it requires exposure to light of a specific wavelength, which may not be feasible in all situations.
Future Directions
There are several potential future directions for research on 4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone. One area of interest is the development of new methods for delivering 4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone to tumor tissues, such as targeted nanoparticles. Additionally, there is interest in exploring the use of 4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone in combination with other cancer therapies, such as chemotherapy or immunotherapy. Finally, there is potential for further optimization of the PDT protocol, including the use of different light sources or dosing regimens.
Scientific Research Applications
4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methyl-1(2H)-phthalazinone has been studied extensively for its potential use in PDT for cancer treatment. PDT involves the administration of a photosensitizer, which selectively accumulates in tumor tissues, followed by exposure to light of a specific wavelength. This results in the production of reactive oxygen species, which can cause tumor cell death.
properties
IUPAC Name |
4-[4-(2-hydroxypropylamino)-3-nitrophenyl]-2-methylphthalazin-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O4/c1-11(23)10-19-15-8-7-12(9-16(15)22(25)26)17-13-5-3-4-6-14(13)18(24)21(2)20-17/h3-9,11,19,23H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOEHTRBCGIIBHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC1=C(C=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)C)[N+](=O)[O-])O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{4-[(2-hydroxypropyl)amino]-3-nitrophenyl}-2-methylphthalazin-1(2H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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